Cas no 2460739-63-1 (rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis)

• Product Name: rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis
• CAS No: 2460739-63-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD32702880
• CID: 5670286
• PubChem ID: 155820584
• Update Time: 2025-07-02

rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 2460739-63-1
• rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid
• (1S,2R)-2-Methoxycarbonyl-1-methylcyclobutane-1-carboxylic acid
• EN300-26980675
• rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis

• MDL： MFCD32702880
• Inchi： 1S/C8H12O4/c1-8(7(10)11)4-3-5(8)6(9)12-2/h5H,3-4H2,1-2H3,(H,10,11)/t5-,8-/m0/s1
• InChI Key： WAVDELNTEGUYNS-XNCJUZBTSA-N
• SMILES： O(C)C([C@@H]1CC[C@@]1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis

Professional Introduction to rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis (CAS No. 2460739-63-1)

Rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis, identified by its CAS number 2460739-63-1, is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclobutane core and functionalized side chains, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structure of rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis features a chiral center at the cyclobutane ring, which makes it a valuable candidate for studying stereoelectronic effects in molecular interactions. The presence of a methoxycarbonyl group and a methyl group further enhances its utility in various chemical transformations. These functional groups not only contribute to the compound's reactivity but also influence its solubility and metabolic stability, making it a promising candidate for pharmaceutical applications.

In recent years, there has been growing interest in the development of chiral building blocks for the synthesis of enantiomerically pure drugs. The compound rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis fits well into this category, as it can serve as a precursor for more complex molecules with specific stereochemical requirements. Researchers have leveraged its structural features to develop novel synthetic pathways that are more efficient and environmentally friendly compared to traditional methods.

One of the most notable applications of this compound is in the field of medicinal chemistry. The cyclobutane ring is known for its ability to enhance binding affinity and selectivity in drug-receptor interactions. By incorporating this motif into drug candidates, scientists aim to improve the pharmacological properties of their compounds. For instance, studies have shown that derivatives of rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis exhibit promising activity against various biological targets, including enzymes and receptors involved in inflammatory responses.

The methoxycarbonyl group in the molecule also plays a crucial role in its reactivity. This functional group can undergo various transformations, such as esterification and hydrolysis, which are commonly used in synthetic organic chemistry. These reactions allow for the introduction of additional functional groups or the modification of existing ones, enabling the creation of diverse molecular architectures. Such versatility makes rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis a valuable tool for chemists working on complex synthetic challenges.

In addition to its pharmaceutical applications, this compound has found utility in materials science and polymer chemistry. The rigid cyclobutane ring can impart unique mechanical properties to polymers when incorporated into their backbones. This has led to the development of advanced materials with enhanced stability and performance. Furthermore, the chiral nature of the molecule allows for the creation of polymers with tailored optical properties, which are useful in applications such as liquid crystals and optical sensors.

The synthesis of rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis is another area where recent advancements have been made. Researchers have developed novel catalytic systems that enable efficient asymmetric synthesis of chiral cyclobutanes. These methods often involve transition metal catalysts that facilitate highly selective reactions under mild conditions. Such innovations not only improve the yield and purity of the product but also reduce the environmental impact of chemical synthesis.

The biological activity of this compound has also been explored in detail. Preclinical studies have demonstrated that derivatives of rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis exhibit potent effects on various biological pathways. For example, some derivatives have shown anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Others have demonstrated neuroprotective effects by modulating neurotransmitter systems. These findings highlight the potential of this compound as a lead molecule for drug discovery programs targeting neurological disorders.

The future prospects for rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis are promising as new synthetic methodologies continue to emerge. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with improved pharmacological properties. Additionally, collaborations between academia and industry will likely drive further innovation in this area.

In conclusion, rac-(1R,2S)-2-(methoxycarbonyl)-1-methylcyclobutane-1-carboxylic acid, cis (CAS No. 2460739-63-1) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive building block for synthesizing complex molecules with specific stereochemical requirements. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and pharmaceutical innovation.